(Z)-N-(1-(1-cyano-2-oxo-2-((1-phenylethyl)amino)ethylidene)-1H-isoindol-3-yl)furan-2-carboxamide

• IUPAC Name: N-[(3Z)-3-[1-cyano-2-oxo-2-(1-phenylethylamino)ethylidene]isoindol-1-yl]furan-2-carboxamide
• InChI: InChI=1S/C24H18N4O3/c1-15(16-8-3-2-4-9-16)26-23(29)19(14-25)21-17-10-5-6-11-18(17)22(27-21)28-24(30)20-12-7-13-31-20/h2-13,15H,1H3,(H,26,29)(H,27,28,30)/b21-19-
• InChI Key: TTWQOIPZRHXXNP-VZCXRCSSSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C(=C2C3=CC=CC=C3C(=N2)NC(=O)C4=CC=CO4)C#N
• Isomeric SMILES: CC(C1=CC=CC=C1)NC(=O)/C(=C\2/C3=CC=CC=C3C(=N2)NC(=O)C4=CC=CO4)/C#N
• Molecular Formula: C24H18N4O3
• Molecular Weight: 410.4 g/mol

Description

(Z)-N-(1-(1-cyano-2-oxo-2-((1-phenylethyl)amino)ethylidene)-1H-isoindol-3-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C24H18N4O3 and its molecular weight is 410.433. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compounds in Drug Design

Five-membered heterocycles, including furan and thiophene, play a significant role in drug design as structural units of bioactive molecules. These compounds are essential in medicinal chemistry, particularly in purine and pyrimidine nucleobases, nucleosides, and selected analogues. Such heterocyclic compounds have been applied in antiviral, antitumor, antimycobacterial, and antiparkinsonian actions, showcasing their versatility and importance in developing therapeutic agents (Ostrowski, 2022).

Biomass Conversion to Furan Derivatives

Furan derivatives, such as 5-Hydroxymethylfurfural (HMF), derived from plant biomass, represent a renewable feedstock for the chemical industry. These derivatives have broad applications in producing monomers, polymers, porous carbon materials, engine fuels, pharmaceuticals, and chemicals. This research area highlights the potential of furan derivatives in sustainable chemistry and materials science (Chernyshev, Kravchenko, & Ananikov, 2017).

Bioactive Heterocyclic Compounds

Heterocyclic compounds, particularly those containing furan and thiophene, have shown a wide range of biological activities, including antibacterial, antifungal, and antimycobacterial properties. This suggests the importance of furan derivatives in developing new pharmaceuticals and antimicrobial agents (Swain, Paidesetty, & Padhy, 2017).